Cas no 5871-79-4 (N'-[(Z)-(5-methoxy-3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-5-methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: N'-[(Z)-(5-methoxy-3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-5-methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 5871-79-4
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 1611164
• Update Time: 2024-09-11

N'-[(Z)-(5-methoxy-3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-5-methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(Z)-(5-methoxy-3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-5-methyl-1H-pyrazole-3-carbohydrazide
• N-[(5-methoxy-3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-5-methyl-1H-pyrazole-3-carbohydrazide
• Glycine, N-[(diphenylamino)carbonyl]-

• Inchi： 1S/C15H14N2O3/c18-14(19)11-16-15(20)17(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10H,11H2,(H,16,20)(H,18,19)
• InChI Key： FTECCKUBQHNDSZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(N(C1=CC=CC=C1)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 319.09179
• Monoisotopic Mass: 319.091669
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142

Experimental Properties

• Density: 1.48
• Boiling Point: 491.9°C at 760 mmHg
• Flash Point: 251.3°C
• Refractive Index: 1.638
• PSA: 139.25
• pka: 4.10±0.10(Predicted)